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Compound of Interest

Compound Name:

O-(4-

Methoxybenzyl)hydroxylamine

hydrochloride

CAS No.: 876-33-5

Cat. No.: B1266155

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the physical properties, experimental

protocols, and a key application of O-(4-Methoxybenzyl)hydroxylamine hydrochloride, a

vital reagent for researchers, scientists, and professionals in drug development. This document

is intended to serve as a comprehensive resource, offering detailed data and procedural

insights.

Core Physical and Chemical Properties
O-(4-Methoxybenzyl)hydroxylamine hydrochloride is a white to off-white solid organic

compound. It is widely utilized in organic synthesis as a protecting group for aldehydes and

ketones and as a key intermediate in the development of pharmacologically active molecules.
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Property Value Source(s)

Chemical Formula C₈H₁₂ClNO₂ [1][2]

Molecular Weight 189.64 g/mol [1][3]

Melting Point 209-211 °C [1]

Boiling Point 286.5 °C at 760 mmHg [1]

Appearance Solid [1]

Solubility Soluble in water and alcohol [4]

Purity Typically ≥97% [1]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of O-(4-Methoxybenzyl)hydroxylamine hydrochloride.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of finely powdered O-(4-
Methoxybenzyl)hydroxylamine hydrochloride is placed on a clean, dry surface. The open

end of a capillary tube is tapped into the powder to collect a small sample. The tube is then
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inverted and gently tapped to pack the solid into the sealed end, aiming for a sample height

of 2-3 mm.

Measurement: The capillary tube is inserted into the heating block of the melting point

apparatus. The temperature is increased rapidly to about 15-20 °C below the expected

melting point (209-211 °C).

Observation: The heating rate is then reduced to 1-2 °C per minute to allow for accurate

observation. The temperature at which the first liquid droplet appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For a pure sample, this range should be

narrow.

Solubility Determination (Qualitative)
This protocol provides a general method for assessing the solubility of O-(4-
Methoxybenzyl)hydroxylamine hydrochloride in various solvents.

Apparatus:

Test tubes and rack

Spatula

Vortex mixer (optional)

Selection of solvents (e.g., water, ethanol, methanol)

Procedure:

Sample Addition: Approximately 10-20 mg of O-(4-Methoxybenzyl)hydroxylamine
hydrochloride is placed into a clean, dry test tube.

Solvent Addition: About 1 mL of the chosen solvent is added to the test tube.

Mixing: The mixture is agitated vigorously for 30-60 seconds using a vortex mixer or by

flicking the test tube.
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Observation: The sample is observed to determine if it has completely dissolved. If the solid

dissolves completely, it is deemed "soluble." If some solid remains, it is "partially soluble,"

and if no significant amount of solid dissolves, it is "insoluble." The process can be repeated

with gentle heating to observe any change in solubility, which should be noted.

Application in Drug Discovery: Synthesis of an IDO1
Inhibitor
O-(4-Methoxybenzyl)hydroxylamine hydrochloride is a precursor in the synthesis of O-

alkylhydroxylamines, which have been identified as potent inhibitors of the enzyme

Indoleamine 2,3-dioxygenase-1 (IDO1). IDO1 is a key target in cancer immunotherapy. The

following workflow illustrates the synthesis of O-(4-Methoxybenzyl)hydroxylamine from its

corresponding alcohol and its subsequent conceptual use.
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Caption: Synthetic pathway and application workflow of O-(4-Methoxybenzyl)hydroxylamine

HCl.

The diagram above illustrates the two-step synthesis of O-(4-Methoxybenzyl)hydroxylamine

from 4-methoxybenzyl alcohol via a Mitsunobu reaction followed by deprotection. The resulting

free base is then converted to its hydrochloride salt for improved stability and handling. This

compound can then be utilized in biological assays to test its efficacy as an inhibitor of the

IDO1 enzyme, a critical process in the development of new cancer therapies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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